Cas no 1001519-10-3 (1-(2-chloro-6-fluorophenyl)methyl-3-isothiocyanato-5-methyl-1H-pyrazole)

• Product Name: 1-(2-chloro-6-fluorophenyl)methyl-3-isothiocyanato-5-methyl-1H-pyrazole
• CAS No: 1001519-10-3
• MF: C₁₂H₉ClFN₃S
• MW: 281.736363172531
• MDL: MFCD05667163
• CID: 2857104
• PubChem ID: 7018563
• Update Time: 2025-04-21

1-(2-chloro-6-fluorophenyl)methyl-3-isothiocyanato-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• AKOS B022795
• ART-CHEM-BB B022795
• 1-(2-CHLORO-6-FLUORO-BENZYL)-3-ISOTHIOCYANATO-5-METHYL-1H-PYRAZOLE
• 1-(2-chloro-6-fluorophenyl)methyl-3-isothiocyanato-5-methyl-1H-pyrazole
• STK312760
• 1001519-10-3
• 1-[(2-chloro-6-fluorophenyl)methyl]-3-isothiocyanato-5-methyl-1H-pyrazole
• SCHEMBL633307
• AKOS000311429
• 1-[(2-chloro-6-fluorophenyl)methyl]-3-isothiocyanato-5-methylpyrazole
• BBL038938
• 1-[(2-chloro-6-fluoro-phenyl)methyl]-3-isothiocyanato-5-methyl-pyrazole
• EN300-229977

• MDL： MFCD05667163
• Inchi： 1S/C12H9ClFN3S/c1-8-5-12(15-7-18)16-17(8)6-9-10(13)3-2-4-11(9)14/h2-5H,6H2,1H3
• InChI Key： BARMZCOMRCCNLP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C(C)=CC(N=C=S)=N1)F

Computed Properties

• Exact Mass: 281.0189743Da
• Monoisotopic Mass: 281.0189743Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes